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Technical Support Center: 2-Hydroxy-4-
morpholinepropanesulphonic Acid (MOPSO)
Buffer
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

2-Hydroxy-4-morpholinepropanesulphonic acid (MOPSO), a zwitterionic buffer known for

its excellent performance in low-temperature applications.

Frequently Asked Questions (FAQs)
Q1: What is 2-Hydroxy-4-morpholinepropanesulphonic acid (MOPSO) and why is it used in

low-temperature experiments?

A1: 2-Hydroxy-4-morpholinepropanesulphonic acid, commonly known as MOPSO, is a

zwitterionic biological buffer. It is structurally similar to MOPS but contains a hydroxyl group on

the propane chain. MOPSO is particularly well-suited for low-temperature biochemical work

because it maintains excellent stability and is not prone to crystallization or precipitation in cold

conditions.[1] Its pKa is approximately 6.9 at 25°C, making it an effective buffer in the slightly

acidic to neutral pH range, which is often required for biological experiments.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1662656?utm_src=pdf-interest
https://www.benchchem.com/product/b1662656?utm_src=pdf-body
https://www.benchchem.com/product/b1662656?utm_src=pdf-body
https://www.benchchem.com/product/b1662656?utm_src=pdf-body
https://www.vacutaineradditives.com/sale-42511633-advantages-of-mopso-buffer-in-low-temperature-biochemical-work.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662656?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Q2: What is the solubility of MOPSO in water?

A2: MOPSO exhibits good water solubility. At 20°C, its solubility is approximately 112.6 g/L,

which corresponds to a concentration of about 0.5 M.[2][3] While specific quantitative data on

its solubility at lower temperatures is not readily available in published literature, its widespread

use and reputation for stability in cold applications strongly suggest that its solubility remains

high at temperatures commonly used in laboratory settings (e.g., 4°C).

Q3: I am observing precipitation in my MOPSO buffer when I cool it down. What could be the

cause?

A3: While MOPSO itself is known for its high solubility and resistance to precipitation at low

temperatures, observing a precipitate in your buffer solution upon cooling could be due to

several other factors.[1] These may include the precipitation of other components in your buffer

mixture (e.g., salts, substrates), the concentration of MOPSO exceeding its solubility limit under

your specific conditions (though this is less likely given its high solubility), or potential

contamination of the buffer. Please refer to the troubleshooting guide for a systematic approach

to identifying the cause.

Q4: Can I autoclave MOPSO buffer?

A4: While information on the autoclaving of MOPSO is not as prevalent as for its counterpart

MOPS, it is generally recommended to sterile-filter biological buffers rather than autoclaving

them. Autoclaving can sometimes lead to the degradation of buffer components, especially in

the presence of other reactive species. For sterile applications, filtering the prepared MOPSO

buffer solution through a 0.22 µm filter is the recommended method.

Q5: Are there any known incompatibilities of MOPSO buffer?

A5: MOPSO is generally considered a non-coordinating buffer and has minimal interactions

with metal ions, making it suitable for a wide range of biological experiments. However, like all

buffers, it is essential to consider the specific requirements of your experiment. For instance, if

your experiment is highly sensitive to the presence of any potential chelating agents, it would

be prudent to verify the compatibility of MOPSO with your specific metal ions of interest.
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Troubleshooting Guide: Precipitate Formation in
MOPSO Buffer at Low Temperatures
This guide provides a step-by-step approach to troubleshoot the unexpected formation of

precipitate in your 2-Hydroxy-4-morpholinepropanesulphonic acid (MOPSO) buffer at low

temperatures. Given the high solubility and stability of MOPSO in cold conditions, precipitation

is often due to other factors.

Troubleshooting Workflow
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Start: Precipitate observed
in cold MOPSO buffer
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Step 2: Examine Other
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Concentration

If other components are soluble

Step 4: Perform a Solubility Test
under Experimental Conditions

If concentration is within
 a reasonable range

Conclusion: Precipitate likely due to
other components or contaminants.

If MOPSO alone
does not precipitate

Conclusion: MOPSO solubility limit
may be exceeded. Consider dilution.

If MOPSO alone precipitates

Click to download full resolution via product page

Caption: Troubleshooting workflow for identifying the cause of precipitation in cold MOPSO

buffer.
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Step-by-Step Troubleshooting
Verify Purity of MOPSO and Water:

Action: Ensure that the MOPSO powder used is of high purity and that the water is

deionized and free of contaminants.

Rationale: Impurities in the MOPSO or the water can act as nucleation sites for

precipitation, especially at lower temperatures.

Examine Other Buffer Components:

Action: If your buffer contains other salts, additives, or substrates, prepare a solution of

these components without MOPSO and subject it to the same low-temperature conditions.

Rationale: The precipitate may be one of the other components in your buffer system,

which may have lower solubility at cold temperatures.

Review MOPSO Concentration:

Action: Double-check your calculations to ensure the final concentration of MOPSO is not

excessively high.

Rationale: While MOPSO has high water solubility, it is still possible to create a

supersaturated solution that may precipitate upon cooling.

Perform a Solubility Test:

Action: Prepare a solution of MOPSO in deionized water at the same concentration used

in your experiment. Cool this solution to the target low temperature and observe for any

precipitation.

Rationale: This will help determine if the issue is with the solubility of MOPSO itself under

your specific conditions or if it is an interaction with other components.

Data Presentation
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As quantitative data for the solubility of MOPSO at various low temperatures is not readily

available in the searched literature, the following table presents the known solubility at a

standard temperature. The qualitative evidence strongly supports high solubility at lower

temperatures.

Temperature (°C) Solvent
Reported Solubility
(g/L)

Molar
Concentration
(approx.)

20 Water 112.6 0.5 M

Experimental Protocols
Protocol 1: Preparation of 1 L of 0.5 M MOPSO Buffer
(pH 6.9)
Materials:

2-Hydroxy-4-morpholinepropanesulphonic acid (MOPSO) powder (MW: 225.26 g/mol )

Deionized water

10 M Sodium Hydroxide (NaOH) solution

Calibrated pH meter

Stir plate and stir bar

1 L volumetric flask

Beaker

Procedure:

Weigh out 112.63 g of MOPSO powder and add it to a beaker containing approximately 800

mL of deionized water.
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Place the beaker on a stir plate and add a stir bar. Stir until the MOPSO powder is

completely dissolved.

Carefully add 10 M NaOH dropwise to the solution to adjust the pH to 6.9. Monitor the pH

continuously with a calibrated pH meter.

Once the desired pH is reached, transfer the solution to a 1 L volumetric flask.

Add deionized water to bring the final volume to the 1 L mark.

Stopper the flask and invert it several times to ensure the solution is thoroughly mixed.

For sterile applications, filter the buffer through a 0.22 µm filter.

Store the buffer at room temperature or 4°C.

Protocol 2: General Procedure for Testing MOPSO
Solubility at a Specific Low Temperature
Objective: To determine the approximate solubility of MOPSO at a desired low temperature.

Materials:

MOPSO powder

Deionized water

A series of test tubes or small beakers

A calibrated temperature-controlled water bath or refrigerator

Stir plate and small stir bars (optional)

Analytical balance

Procedure:
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Prepare a series of known concentrations of MOPSO in deionized water at room

temperature. For example, you could prepare solutions at 0.5 M, 0.75 M, 1.0 M, and 1.25 M.

Ensure the MOPSO is fully dissolved in each solution at room temperature. Gentle warming

may be used to aid dissolution, but the solution should be returned to room temperature

before proceeding.

Place the test tubes or beakers containing the MOPSO solutions in the temperature-

controlled environment set to your desired low temperature (e.g., 4°C).

Allow the solutions to equilibrate at the low temperature for a sufficient amount of time (e.g.,

24 hours), with occasional gentle agitation.

After the equilibration period, visually inspect each solution for the presence of precipitate.

The highest concentration that remains a clear solution (no precipitate) is an approximation

of the solubility of MOPSO at that temperature.

Visualizations
Factors Contributing to MOPSO's Stability at Low
Temperatures
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Caption: Key structural features of MOPSO contributing to its high solubility and stability at low

temperatures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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